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Compound of Interest

1-(1-Methyl-1H-indazol-3-
Compound Name:
yl)ethanone

Cat. No.: B1314035

An In-depth Technical Guide on 1-(1-Methyl-1H-indazol-3-yl)ethanone

This technical guide provides a comprehensive overview of the known chemical properties,
synthesis protocols, and potential biological relevance of 1-(1-Methyl-1H-indazol-3-
yl)ethanone. The information is intended for researchers, scientists, and professionals
involved in drug development and medicinal chemistry.

Chemical Properties and Identifiers

1-(1-Methyl-1H-indazol-3-yl)ethanone is an organic compound featuring a methyl-substituted
indazole ring linked to an ethanone group. The indazole scaffold is a key feature in many
biologically active molecules, making its derivatives, such as this one, of significant interest in
medicinal chemistry.[1][2]

Quantitative Data Summary

The key chemical and physical properties of 1-(1-Methyl-1H-indazol-3-yl)ethanone are
summarized in the table below.
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Property Value Source(s)

1-(1-methylindazol-3-

IUPAC Name [3]
yl)ethanone
CAS Number 69271-42-7 [4]
Molecular Formula C10H10N20 [3]
Molecular Weight 174.2 g/mol [3]
Melting Point 86-88 °C [5]
CC(=0)C1=NN(C2=CcCc=CC=C
SMILES [4]
21)C
OWDFLCBDWKYAHG-
INChl Key [3]

UHFFFAOYSA-N

Spectral Data

Detailed experimental spectral data such as *H NMR, 3C NMR, and mass spectrometry for 1-
(1-Methyl-1H-indazol-3-yl)ethanone are not available in the reviewed literature. Researchers
are advised to perform their own analyses for characterization.

Safety and Hazard Information

Based on GHS classifications, this compound is associated with the following hazard
statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The corresponding GHS pictogram is the exclamation mark (GHS07).[3] Standard
precautionary statements such as P261 (avoid breathing dust/fume/gas/mist/vapors/spray) and
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing) are advised.[3]

Experimental Protocols
Synthesis of 1-(1-Methyl-1H-indazol-3-yl)ethanone

A detailed protocol for the synthesis of the title compound has been reported, starting from 1-
methyl-1H-indazole-3-carboxylic acid.[5]

Reaction Scheme:

o Starting Material: 1-methyl-1H-indazole-3-carboxylic acid
o Reagent: Methyl lithium (MeLli) in ether

e Solvent: Dry Tetrahydrofuran (THF)

e Product: 1-(1-Methyl-1H-indazol-3-yl)ethanone
Detailed Methodology:[5]

e A solution of 1-methyl-1H-indazole-3-carboxylic acid (1.77 g) in dry THF (60 ml) is prepared
in a flask under a nitrogen atmosphere.

e The solution is cooled to -60 °C with stirring.
o Methyl lithium (1.58M solution in ether; 13.8 ml) is added dropwise to the cold solution.

e Stirring is continued while the reaction mixture is allowed to warm to O °C over a period of 2
hours.

e The reaction is quenched by adding a saturated ammonium chloride solution (50 ml).
e The organic and aqueous layers are separated.

e The aqueous layer is further extracted with dichloromethane (2 x 50 ml).
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e The combined organic layers are washed with brine (2 x 50 ml), dried, and evaporated in

vacuo.

e The resulting residual solid (1.8 g) is purified by Flash Column Chromatography (FCC) using
System B (1:4) as the eluent to yield the final product (1.3 g).

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 1-(1-Methyl-1H-indazol-3-

yl)ethanone.
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Synthesis Workflow for 1-(1-Methyl-1H-indazol-3-yl)ethanone
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Caption: A workflow diagram detailing the synthesis of the title compound.
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Role in Medicinal Chemistry

Indazole derivatives are recognized for their wide range of biological activities, including anti-
tumor, anti-inflammatory, and anti-bacterial properties.[1][2] The indazole core is a privileged

scaffold in drug discovery. The diagram below illustrates the logical relationship from the core
chemical structure to its potential therapeutic applications.
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Caption: Logical flow from the indazole core to therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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